Cas no 82507-22-0 (Benzo[a]pyren-11-amine)

Benzo[a]pyren-11-amine structure
Benzo[a]pyren-11-amine structure
Product name:Benzo[a]pyren-11-amine
CAS No:82507-22-0
MF:C20H13N
MW:267.32392
CID:726558
PubChem ID:54879

Benzo[a]pyren-11-amine Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyren-11-amine
    • 11-aminobenzo(a)pyrene
    • BENZO(a)PYREN-11-AMINE
    • DTXSID60231813
    • 82507-22-0
    • Inchi: InChI=1S/C20H13N/c21-17-11-14-6-3-5-12-8-9-15-10-13-4-1-2-7-16(13)20(17)19(15)18(12)14/h1-11H,21H2
    • InChI Key: TUBZHGZORWJWIY-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C(=CC5=CC=C4)N

Computed Properties

  • Exact Mass: 267.104799
  • Monoisotopic Mass: 267.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.347
  • Boiling Point: 530°C at 760 mmHg
  • Flash Point: 306°C
  • Refractive Index: 1.931

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